Cas no 1791-51-1 (4(1H)-Quinazolinone, 2-[(4-methylphenyl)amino]-)
1791-51-1 structure
Product Name:4(1H)-Quinazolinone, 2-[(4-methylphenyl)amino]-
CAS No:1791-51-1
MF:C15H13N3O
MW:251.283222913742
CID:1365983
PubChem ID:135885464
Update Time:2025-04-20
4(1H)-Quinazolinone, 2-[(4-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone, 2-[(4-methylphenyl)amino]-
- 4(1h)-quinazolinone,2-[(4-methylphenyl)amino]-
- 1791-51-1
- 2-(p-tolyl-amino)-4-quinazolone
-
- Inchi: 1S/C15H13N3O/c1-10-6-8-11(9-7-10)16-15-17-13-5-3-2-4-12(13)14(19)18-15/h2-9H,1H3,(H2,16,17,18,19)
- InChI Key: MFFLANMMDQEHDT-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=C(N1)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 251.10599
- Monoisotopic Mass: 251.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- PSA: 53.49
4(1H)-Quinazolinone, 2-[(4-methylphenyl)amino]- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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